Cas no 648419-78-7 (Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-)

Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]- structure
648419-78-7 structure
Product Name:Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-
CAS No:648419-78-7
MF:C24H26F3N3O3
MW:461.476756572723
CID:415152
Update Time:2024-01-29

Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-
    • 4,7-Ethano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]propyl]-
    • Inchi: 1S/C24H26F3N3O3/c25-24(26,27)17-2-1-3-18(14-17)28-10-12-29(13-11-28)19(31)8-9-30-22(32)20-15-4-5-16(7-6-15)21(20)23(30)33/h1-5,14-16,20-21H,6-13H2
    • InChI Key: UGUNENTXGIBXCA-UHFFFAOYSA-N
    • SMILES: C1(=O)C2C(C3CCC2C=C3)C(=O)N1CCC(=O)N1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Computed Properties

  • Exact Mass: 461.19278

Experimental Properties

  • Density: 1.339±0.06 g/cm3(Predicted)
  • Boiling Point: 647.8±55.0 °C(Predicted)
  • PSA: 60.93
  • pka: 1.71±0.20(Predicted)
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